Cas no 651056-45-0 (1H-Indole-1-acetic acid, 6-bromo-, methyl ester)

• Product Name: 1H-Indole-1-acetic acid, 6-bromo-, methyl ester
• CAS No: 651056-45-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 406989
• PubChem ID: 62046181
• Update Time: 2025-04-19

1H-Indole-1-acetic acid, 6-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 6-bromo-, methyl ester
• methyl 2-(6-bromoindol-1-yl)acetate
• DTXSID80734316
• Methyl (6-bromo-1H-indol-1-yl)acetate
• SCHEMBL21810438
• 651056-45-0
• AKOS011322974

• Inchi： 1S/C11H10BrNO2/c1-15-11(14)7-13-5-4-8-2-3-9(12)6-10(8)13/h2-6H,7H2,1H3
• InChI Key： NDESFFAZEFZJOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN(CC(=O)OC)C=2C=1

Computed Properties

• Exact Mass: 266.9895
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23